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Compound of Interest

Compound Name: 4-Bromo-2-chlorophenol-13C6

Cat. No.: B15557072

An In-depth Technical Guide to 4-Bromo-2-chlorophenol-13C6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-2-chlorophenol-13C6, a
stable isotope-labeled compound used primarily in analytical and research settings. This
document outlines its chemical properties, applications, and relevant experimental information.

Core Compound Information

4-Bromo-2-chlorophenol-13C6 is the 13C-labeled version of 4-bromo-2-chlorophenol.[1] The
incorporation of heavy carbon isotopes makes it an ideal internal standard for quantitative
analysis by methods such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-
Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] It
can also be used as a tracer in various studies.[1]

Physicochemical Data

The following table summarizes the key chemical and physical properties of both the labeled
and unlabeled forms of 4-Bromo-2-chlorophenol.
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4-Bromo-2-chlorophenol- 4-Bromo-2-chlorophenol
Property
13C6 (unlabeled)
CAS Number 701-54-2[2] 3964-56-5[3][4]
Molecular Formula 13CeH4BrCIO[1] CeH4BIrClO[3][4]
Molecular Weight 213.41 g/mol [1] 207.45 g/mol [3]
White to off-white low melting
Appearance White to off-white solid mass or crystalline needles,
powder, and chunks.[4][5]
Melting Point Not specified 47-49 °C
Boiling Point Not specified 232-235 °C
O[13C]1=[13CH][13CH]=--
SMILES INVALID-LINK--[13CH]= Oclccc(Br)cclCl

[13C]1CI[1]

Applications in Research and Development

Stable isotope-labeled compounds like 4-Bromo-2-chlorophenol-13C6 are invaluable tools in
drug development and metabolic research. Their primary application is as internal standards in
bioanalytical assays to ensure the accuracy and precision of quantitative measurements. The

use of such standards is critical for pharmacokinetic and metabolic profiling of drug candidates.

[1]

The unlabeled compound, 4-bromo-2-chlorophenol, is a known biologically inactive metabolite
of the organophosphorus pesticide profenofos.[5] It is also utilized as a reagent in the synthesis
of other chemical compounds, such as 7-arylbenzo[b][2][3]oxazin derivatives.[5]

Experimental Protocols

While specific experimental protocols for the use of 4-Bromo-2-chlorophenol-13C6 are highly
dependent on the application and analytical instrumentation, a general workflow for its use as
an internal standard in a quantitative LC-MS analysis is described below.
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General Workflow for Quantitative Analysis using an
Internal Standard

Caption: Workflow for quantitative analysis using an internal standard.

Safety and Handling

The safety and handling information provided here pertains to the unlabeled 4-Bromo-2-
chlorophenol, and similar precautions should be taken for the 13C-labeled version.

Hazard Statements:

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

e P264: Wash skin thoroughly after handling.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Synthesis Pathway

The unlabeled 4-bromo-2-chlorophenol is typically synthesized via the bromination of 2-
chlorophenol.[5]
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2-Chlorophenol

Reaction 4-Bromo-2-chlorophenol

Bromine

Click to download full resolution via product page

Caption: Synthesis of 4-Bromo-2-chlorophenol from 2-Chlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15557072?utm_src=pdf-body-img
https://www.benchchem.com/product/b15557072?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/4-bromo-2-chlorophenol-13c6.html?locale=ko-KR
https://www.lgcstandards.com/CN/en/4-Bromo-2-chlorophenol-13C6/p/TRC-B684159
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chlorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chlorophenol
https://www.guidechem.com/encyclopedia/4-bromo-2-chlorophenol-dic12208.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6342373.htm
https://www.benchchem.com/product/b15557072#4-bromo-2-chlorophenol-13c6-cas-number-information
https://www.benchchem.com/product/b15557072#4-bromo-2-chlorophenol-13c6-cas-number-information
https://www.benchchem.com/product/b15557072#4-bromo-2-chlorophenol-13c6-cas-number-information
https://www.benchchem.com/product/b15557072#4-bromo-2-chlorophenol-13c6-cas-number-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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